Cas no 2682115-58-6 (3,3-Dimethyl-3,4-dihydroisoquinolin-1-amine hydrochloride)

• Product Name: 3,3-Dimethyl-3,4-dihydroisoquinolin-1-amine hydrochloride
• CAS No: 2682115-58-6
• MF: C₁₁H₁₅ClN₂
• MW: 210.703201532364
• CID: 5085602
• PubChem ID: 154581991
• Update Time: 2025-06-12

3,3-Dimethyl-3,4-dihydroisoquinolin-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3,3-Dimethyl-3,4-dihydroisoquinolin-1-amine HCl
• 3,3-dimethyl-4H-isoquinolin-1-amine;hydrochloride
• D81665
• 3,3-Dimethyl-3,4-dihydroisoquinolin-1-amine hydrochloride
• BS-45951
• 3,3-dimethyl-2,4-dihydroisoquinolin-1-imine hydrochloride
• 2682115-58-6

• Inchi： 1S/C11H14N2.ClH/c1-11(2)7-8-5-3-4-6-9(8)10(12)13-11;/h3-6H,7H2,1-2H3,(H2,12,13);1H
• InChI Key： PFLFVCTZZPCSAS-UHFFFAOYSA-N
• SMILES： NC1=NC(C)(C)CC2=CC=CC=C12.Cl

Computed Properties

• Exact Mass: 210.0923762g/mol
• Monoisotopic Mass: 210.0923762g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 230
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.4Ų

Additional information on 3,3-Dimethyl-3,4-dihydroisoquinolin-1-amine hydrochloride

Introduction to 3,3-Dimethyl-3,4-dihydroisoquinolin-1-amine hydrochloride (CAS No. 2682115-58-6)

3,3-Dimethyl-3,4-dihydroisoquinolin-1-amine hydrochloride, identified by the chemical identifier CAS No. 2682115-58-6, is a significant compound in the realm of pharmaceutical chemistry and medicinal biology. This compound belongs to the isoquinoline class, a heterocyclic aromatic organic compound that has garnered considerable attention due to its diverse pharmacological properties. The structure of 3,3-Dimethyl-3,4-dihydroisoquinolin-1-amine hydrochloride incorporates a nitrogen-containing ring system, which is a hallmark of many bioactive molecules and has been extensively studied for its potential in drug discovery.

The hydrochloride salt form of this compound enhances its solubility in aqueous solutions, making it more amenable for formulation into pharmaceutical products. This solubility profile is crucial for drug development, as it affects the bioavailability and therapeutic efficacy of the compound. The presence of both methyl and amino substituents in the molecule contributes to its complex interactions with biological targets, which is a key factor in determining its pharmacological activity.

In recent years, there has been a surge in research focused on isoquinoline derivatives due to their broad spectrum of biological activities. These activities include but are not limited to antimicrobial, anti-inflammatory, and anticancer properties. The unique structural features of 3,3-Dimethyl-3,4-dihydroisoquinolin-1-amine hydrochloride make it a promising candidate for further investigation in these areas. Specifically, the nitrogen atom in the isoquinoline ring can form hydrogen bonds and coordinate with various biological targets, which may contribute to its therapeutic effects.

One of the most intriguing aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmacophores. The isoquinoline scaffold is known for its ability to be modified in multiple ways, allowing chemists to tailor the molecule for specific biological functions. Researchers have been exploring various synthetic pathways to modify 3,3-Dimethyl-3,4-dihydroisoquinolin-1-amine hydrochloride, aiming to enhance its pharmacological properties or to develop novel derivatives with improved efficacy and reduced side effects.

The pharmacological evaluation of 3,3-Dimethyl-3,4-dihydroisoquinolin-1-amine hydrochloride has revealed several promising characteristics. In preclinical studies, this compound has demonstrated significant activity against certain cancer cell lines, suggesting its potential as an anticancer agent. Additionally, it has shown inhibitory effects on enzymes involved in inflammatory pathways, indicating its possible role in developing anti-inflammatory therapies. These findings have prompted further investigation into the mechanisms of action of this compound and its derivatives.

The synthesis of 3,3-Dimethyl-3,4-dihydroisoquinolin-1-amine hydrochloride involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The process typically begins with the formation of the isoquinoline core through cyclization reactions followed by functional group modifications to introduce the methyl and amino groups. The final step involves converting the free base into its hydrochloride salt form to improve solubility and stability.

The development of new synthetic methodologies is an ongoing area of research in medicinal chemistry. Innovations in synthetic techniques can lead to more efficient and scalable production processes for compounds like 3,3-Dimethyl-3,4-dihydroisoquinolin-1-amine hydrochloride. For instance, catalytic processes and green chemistry principles are being increasingly employed to minimize waste and improve yields. These advancements not only make the production of such compounds more environmentally friendly but also more cost-effective.

Another critical aspect of pharmaceutical development is understanding the metabolic fate of a compound within the body. Metabolism can significantly influence a drug's efficacy and safety profile. Studies on the metabolism of 3,3-Dimethyl-3,4-dihydroisoquinolin-1-amine hydrochloride have begun to reveal insights into how it is processed by enzymes such as cytochrome P450 (CYP450). Understanding these metabolic pathways is essential for predicting drug-drug interactions and optimizing dosing regimens.

The regulatory landscape for new pharmaceuticals also plays a crucial role in the development and commercialization of compounds like 3,3-Dimethyl-3,4-dihydroisoquinolin-1-amine hydrochloride. Regulatory agencies require rigorous testing to ensure that new drugs are safe and effective before they can be approved for human use. This involves preclinical studies using cell cultures and animal models followed by clinical trials involving human subjects. The data generated from these studies provide critical information about the compound's safety profile and therapeutic potential.

In conclusion, 3, 3-Dimethyl, 34,*dihydroisoquinolin* 11* amine hydrochloride* (CAS No.*2682115* 58* 6*)* represents* a* significant* area* of* research* with* promising* applications* in* pharmaceuticals.* Its* unique* structural* features,* combined* with* recent* advancements* in synthetic methodologies,* make* it* an attractive candidate for further development.* As research continues,* more insights into its pharmacological properties and potential therapeutic applications will emerge,* paving the way for new treatments in various medical fields.